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Compound of Interest

Compound Name: Fmoc-OSu

Cat. No.: B557308

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(9-Fluorenylmethoxycarbonyloxy)succinimide, commonly known as Fmoc-OSu, is a pivotal
reagent in modern biochemistry and pharmaceutical development, particularly in the realm of
solid-phase peptide synthesis (SPPS). Its principle utility lies in the protection of primary and
secondary amines, most notably the a-amino group of amino acids. This guide provides an in-
depth overview of the chemical structure, properties, and applications of Fmoc-OSu, complete
with detailed experimental protocols and visual representations of key chemical processes.

Chemical Structure and Properties

Fmoc-OSu is a white to off-white crystalline solid. Its structure is characterized by the
fluorenylmethoxycarbonyl (Fmoc) group linked to an N-hydroxysuccinimide (NHS) ester. The
NHS ester is an excellent leaving group, facilitating the reaction with nucleophilic amines.

Chemical Structure:
Caption: Chemical structure of Fmoc-OSu.

Below is a summary of the key chemical and physical properties of Fmoc-OSu.
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Property Value
2,5-dioxopyrrolidin-1-yl) 9H-fluoren-9-ylmethyl
IUPAC Name ( by 2 Y Y
carbonate[1]
N-(9-Fluorenylmethoxycarbonyloxy)succinimide,
Synonyms o
9-Fluorenylmethyl succinimidyl carbonate[2][3]
CAS Number 82911-69-1[2][4]
Molecular Formula C19H15NOs[5]
Molecular Weight 337.33 g/mol [4][5]
Appearance White to off-white solid/powder[4]
Melting Point 150-153 °CJ6]
Soluble in organic solvents such as DMSO
B (approx. 20 mg/ml) and dimethylformamide
Solubility ] ]
(DMF) (approx. 25 mg/ml). Sparingly soluble in
water.[5]
Store at -20°C for long-term stability (stable for
Storage

at least two years).[5]

Mechanism of Action: Amine Protection

The primary function of Fmoc-OSu is to introduce the Fmoc protecting group onto a primary or
secondary amine. This reaction is a nucleophilic acyl substitution where the amine attacks the
carbonyl carbon of the succinimidyl ester. The N-hydroxysuccinimide anion is a good leaving
group, resulting in the formation of a stable carbamate linkage. This reaction is typically carried
out under mild basic conditions to deprotonate the amine, increasing its nucleophilicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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